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Compound of Interest

Compound Name: Sophoraflavanone |

Cat. No.: B12301720

For Immediate Release

Shanghai, China — November 19, 2025 — Sophoraflavanone I, a complex prenylated
flavonoid, has been identified with the molecular formula C39H3s09 and a molecular weight of
650.72 g/mol . Despite its documented chemical properties, a comprehensive review of publicly
available scientific literature reveals a significant gap in the understanding of its biological
activities, mechanisms of action, and the experimental protocols used for its study. This
technical overview summarizes the current knowledge on Sophoraflavanone | and highlights
the extensive research required to elucidate its potential therapeutic value.

Molecular Profile

A summary of the key molecular identifiers for Sophoraflavanone I is presented in the table

below.
Property Value
Molecular Formula C39H3809
Molecular Weight 650.72 g/mol

Current Research Landscape
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While the broader class of sophoraflavanones, particularly Sophoraflavanone G, has been the
subject of numerous studies investigating their anti-inflammatory, antimicrobial, and anticancer
properties, Sophoraflavanone | remains largely unexplored. Extensive searches of scientific
databases and chemical depositories have yielded minimal information regarding its specific
biological functions.

There is a notable absence of published research detailing:

 Biological Activity: Specific cellular targets, efficacy in disease models, and overall
pharmacological profile.

» Signaling Pathways: The intracellular signaling cascades modulated by Sophoraflavanone
l.

o Experimental Protocols: Detailed methodologies for the isolation, purification, and biological
evaluation of Sophoraflavanone I.

The lack of this critical information prevents the construction of a detailed technical guide or
whitepaper as requested. The scientific community is encouraged to pursue further
investigation into this potentially valuable natural compound.

A Call for Further Research

The structural complexity of Sophoraflavanone | suggests the potential for unique biological
activities. To unlock this potential, future research should focus on the following areas:

Logical Workflow for Future Sophoraflavanone | Research
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Caption: Proposed research workflow for Sophoraflavanone I.

This structured approach will be essential to build a foundational understanding of
Sophoraflavanone | and to determine its potential as a lead compound for drug development.
Researchers, scientists, and drug development professionals are encouraged to address this
knowledge gap.
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 To cite this document: BenchChem. [Sophoraflavanone I: An Overview of A Scarcely Studied
Prenylated Flavonoid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12301720#sophoraflavanone-i-molecular-formula-
and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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